molecular formula C14H21KO B8693940 Potassium 2,4-di-tert-butylphenolate CAS No. 37408-22-3

Potassium 2,4-di-tert-butylphenolate

Cat. No.: B8693940
CAS No.: 37408-22-3
M. Wt: 244.41 g/mol
InChI Key: XBWFRVWGZIYGOM-UHFFFAOYSA-M
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Description

Potassium 2,4-di-tert-butylphenolate is a useful research compound. Its molecular formula is C14H21KO and its molecular weight is 244.41 g/mol. The purity is usually 95%.
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Properties

CAS No.

37408-22-3

Molecular Formula

C14H21KO

Molecular Weight

244.41 g/mol

IUPAC Name

potassium;2,4-ditert-butylphenolate

InChI

InChI=1S/C14H22O.K/c1-13(2,3)10-7-8-12(15)11(9-10)14(4,5)6;/h7-9,15H,1-6H3;/q;+1/p-1

InChI Key

XBWFRVWGZIYGOM-UHFFFAOYSA-M

Canonical SMILES

CC(C)(C)C1=CC(=C(C=C1)[O-])C(C)(C)C.[K+]

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.85 grams of 46.3% aqueous potassium hydroxide was added to a solution of 8.24 grams of 2,4-di-tert.butylphenol in 250 ml of toluene and heated at reflux over a period of about 2 hours until all the water including reaction water was removed by azeotropic distillation yielding a dispersion of the potassium 2,4-di-tert. butylphenolate in toluene. To this dispersion at -5° C. was added a solution of 21.7 grams of the compound of Example 1 in 60 ml of toluene at -5° to -3° C. over a period of 25 minutes and then stirring continued overnight. The reaction mixture was clarified by filtration of the precipitated potassium chloride and the product isolated as a residue by distillation of the toluene at reduced pressures. The product was isolated as crystals after crystallization from a solvent mixture of acetonitrile and toluene yielding white crystals melting at 195°-197° C.
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